
A Technical Guide to m-PEG5-2-methylacrylate
for Biomedical Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: m-PEG5-2-methylacrylate

Cat. No.: B1676784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to m-PEG5-2-methylacrylate
m-PEG5-2-methylacrylate is a functionalized polyethylene glycol (PEG) derivative, a class of

polymers widely recognized for their biocompatibility, non-immunogenicity, and resistance to

protein adsorption.[1] This specific molecule is characterized by a methoxy-terminated PEG

chain with five repeating ethylene glycol units, linked to a polymerizable methylacrylate group.

[2] The hydrophilic PEG chain enhances water solubility, while the methylacrylate group allows

for its incorporation into polymer networks through polymerization reactions, making it a

valuable monomer for creating hydrogels and other biomaterials.[2][3] These materials are

extensively explored for a variety of biomedical applications, including drug delivery, tissue

engineering, and as linking agents in more complex bioconjugates like PROTACs (Proteolysis

Targeting Chimeras).[4][5]

Core Properties:

Biocompatibility: PEG-based materials are well-tolerated in biological systems, minimizing

immune responses.[1][6]

Hydrophilicity: The PEG chain imparts excellent water solubility to the monomer and high

water content to the resulting polymers.[2]
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Polymerizability: The methylacrylate group is readily polymerizable, often through free-

radical polymerization, including photopolymerization, which allows for rapid curing under

mild, cell-friendly conditions.[7][8]

Tunability: By copolymerizing m-PEG5-2-methylacrylate with other monomers or

crosslinkers, the resulting material's mechanical properties (e.g., stiffness, elasticity) and

chemical properties (e.g., degradation rate, drug release profile) can be precisely controlled.

[9][10]

Key Applications in Biomedicine
The unique combination of properties makes m-PEG5-2-methylacrylate and similar PEG-

methacrylates foundational components in several cutting-edge biomedical fields.

Drug Delivery Systems
Polymers derived from m-PEG5-2-methylacrylate are excellent candidates for creating

controlled-release drug delivery systems.[5][11] When polymerized into a hydrogel network,

these materials can encapsulate therapeutic agents, from small molecules to large proteins,

and release them in a sustained manner.[6][12]

The release of drugs from these hydrogel matrices is governed by mechanisms such as

diffusion through the swollen polymer network and degradation of the matrix itself.[13] The

kinetics of this release can be tailored by adjusting the crosslinking density and the molecular

weight of the PEG chains used in the hydrogel formulation.[12][14] For instance, hydrogels

made with higher molecular weight PEGs tend to have higher swelling ratios, which can

facilitate faster release of larger molecules like insulin compared to smaller drugs like estradiol.

[12] Copolymers can also be designed to be thermosensitive, allowing for temperature-

triggered drug release.[11][15]

Tissue Engineering and Regenerative Medicine
In tissue engineering, hydrogels serve as three-dimensional scaffolds that mimic the natural

extracellular matrix (ECM), providing a supportive environment for cells to grow, proliferate, and

form new tissue.[3][9] While PEG-based hydrogels are inherently bio-inert and do not support

cell adhesion on their own, their chemistry allows for easy modification.[1] They can be
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copolymerized or functionalized with bioactive molecules like gelatin methacrylate (GelMA) or

cell-adhesive peptides (e.g., RGD sequences) to promote specific cellular interactions.[1][9]

The mechanical properties of these scaffolds, such as compressive modulus and stiffness, are

critical for guiding cell behavior and are highly tunable. By varying the concentration of the PEG

monomer and other components, scaffolds can be engineered to match the mechanical

properties of specific tissues, from soft tissues to more robust structures like cartilage.[9][16]

[17]

Bioconjugation and PROTAC Linkers
The defined structure of m-PEG5-2-methylacrylate makes it a useful building block in

bioconjugation. The hydrophilic PEG spacer can be used to link different molecules together,

for example, in the synthesis of Antibody-Drug Conjugates (ADCs) or PROTACs.[4][18][19] In

these applications, the PEG linker helps to improve the solubility and pharmacokinetic

properties of the resulting conjugate.[2]

Quantitative Data Summary
The properties of hydrogels synthesized using PEG-methacrylates are highly dependent on

formulation parameters such as monomer concentration, molecular weight, and the type of

crosslinker used. The following tables summarize key quantitative data from relevant studies.

Table 1: Physicochemical Properties of m-PEG5-2-methylacrylate

Property Value Reference

Chemical Formula C15H28O7 [2][18]

Molecular Weight (MW) 320.38 g/mol [2][18]

Purity >95-98% [2][18]

CAS Number 48074-75-5 [2][18]

| Storage Condition | -20°C |[2] |

Table 2: Mechanical Properties of PEG-Based Hydrogels
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Hydrogel
Composition

Storage
Modulus (G')

Compressive
Modulus

Tensile
Young's
Modulus
(Eten)

Reference

Varied
PEGDMA
Concentration

14,000 - 70,000
Pa

-
Decreases
with lower
PEGDMA

[16]

5% PEG + 5%

GelMA
- ~3 kPa - [9]

10% PEG + 15%

GelMA
- ~45 kPa - [9]

| Varied PEGDA (by MW & conc.) | 2 - 1300 kPa | 0.01 - 2.46 MPa | 0.02 - 3.5 MPa |[17][20] |

Table 3: Swelling and Release Properties of PEG-Based Hydrogels

Hydrogel
Composition

Swelling Ratio Drug/Molecule Release Profile Reference

Low MW PEG-
MA/DMA

Lower (~300%
for high MW)

Estradiol (MW
272)

100% release,
Non-Fickian

[12]

Low MW PEG-

MA/DMA
Lower

Insulin (MW

5733)

12-17%

fractional release
[12]

High MW PEG-

MA/DMA
Higher (300%)

Insulin (MW

5733)

24% fractional

release
[12]

PEGMEM 300 (1

mmol)
1.5 - - [10]

| PEGMEM 900 (1 mmol) | 19.3 | - | - |[10] |

Experimental Protocols
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General Protocol for Hydrogel Synthesis via Free-
Radical Photopolymerization
This protocol describes a common method for creating PEG-based hydrogels, which can be

adapted for m-PEG5-2-methylacrylate.

Materials:

m-PEG5-2-methylacrylate (or other PEG-methacrylate/acrylate derivative)

Crosslinker (e.g., PEG-diacrylate, PEGDMA)

Photoinitiator (e.g., Irgacure 2959, LAP)

Phosphate-buffered saline (PBS) or deionized water

UV light source (e.g., 365 nm)

Procedure:

Precursor Solution Preparation: Dissolve the m-PEG5-2-methylacrylate monomer and the

crosslinker in PBS to the desired final concentration (e.g., 10-20% w/v).[21]

Initiator Addition: Add the photoinitiator to the precursor solution. A typical concentration is

0.05-0.5% (w/v). Ensure it is fully dissolved, protecting the solution from light.

Molding: Pipette the final precursor solution into a mold of the desired shape (e.g., between

two glass slides with a defined spacer thickness).

Polymerization: Expose the solution to UV light (e.g., 365 nm) for a specified time (e.g., 5-10

minutes) to initiate polymerization and form the hydrogel.[22][23] The duration and intensity

of UV exposure will influence the final properties.

Swelling and Purification: After polymerization, carefully remove the hydrogel from the mold

and place it in a large volume of PBS or deionized water. Allow it to swell for 24-48 hours,

with periodic changes of the buffer, to remove any unreacted monomers and the

photoinitiator.[8]
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Protocol for In Vitro Drug Release Study
This protocol outlines a method to quantify the release of an encapsulated drug from a

hydrogel.

Materials:

Drug-loaded hydrogel samples of known weight and dimensions

Release medium (e.g., PBS at pH 7.4)

Shaking incubator or water bath at 37°C

UV-Vis Spectrophotometer or HPLC for drug quantification

Procedure:

Preparation: Place a pre-weighed, drug-loaded hydrogel sample into a known volume of

release medium (e.g., 10 mL).

Incubation: Place the samples in a shaking incubator set to 37°C.

Sampling: At predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours), withdraw a small

aliquot (e.g., 1 mL) of the release medium.

Medium Replacement: Immediately replace the withdrawn volume with an equal amount of

fresh, pre-warmed release medium to maintain a constant volume.

Quantification: Analyze the concentration of the drug in the collected aliquots using a suitable

analytical method (e.g., UV-Vis spectrophotometry at the drug's λmax).

Data Analysis: Calculate the cumulative amount and percentage of drug released over time.

This data can then be fitted to various kinetic models (e.g., Korsmeyer-Peppas, Higuchi) to

determine the release mechanism.[14][24]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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